Cas no 1806876-69-6 (3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-acetic acid
• CAS No: 1806876-69-6
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4883088
• Update Time: 2025-05-19

3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-acetic acid

• Inchi： 1S/C9H8F3NO3/c1-16-5-2-4(3-6(14)15)13-9(12)7(5)8(10)11/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： FDTWZWOZVZWPGH-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(=CC(CC(=O)O)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-acetic acid

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-acetic acid (CAS No. 1806876-69-6)

3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-acetic acid (CAS No. 1806876-69-6) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a methoxypyridine core and an acetic acid side chain, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and herbicides. The compound's CAS No. 1806876-69-6 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and agrochemical innovation.

The synthesis of 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-acetic acid involves multi-step organic reactions, including fluorination and etherification. Its difluoromethyl group is a key feature, often exploited to improve the lipophilicity and binding affinity of target molecules. This aligns with the current trend of fluorine incorporation in drug design, a topic widely discussed in ACS journals and patent literature.

From an environmental perspective, the compound's potential as a low-toxicity agrochemical intermediate has sparked interest. With increasing global focus on sustainable farming, derivatives of 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-acetic acid are being evaluated for their efficacy against resistant weeds while minimizing ecological impact. This addresses the rising search queries on green chemistry solutions and eco-friendly pesticides.

In pharmaceutical applications, the compound's pyridine-acetic acid scaffold is being explored for modulating enzyme targets such as kinases and proteases. Its fluorine atoms contribute to improved pharmacokinetic properties, a hot topic in drug optimization forums. Patent analyses reveal its use in inflammatory disease and oncology research, areas with high search volume in PubMed and Google Scholar.

Quality control of CAS No. 1806876-69-6 requires advanced analytical techniques like HPLC-MS and NMR spectroscopy, frequently mentioned in QA/QC discussions. The compound's stability under various pH conditions makes it suitable for formulation development, another trending subject in pharmaceutical manufacturing circles.

Market analysts note growing investments in fluorine-containing compounds, with 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-6-acetic acid being a representative example. Its commercial availability through chemical suppliers is often queried alongside bulk pricing and custom synthesis options, indicating robust industrial interest.

Future research directions may explore the compound's utility in bioconjugation and prodrug design, addressing current challenges in drug delivery systems. The intersection of its fluorine chemistry with computational modeling approaches represents an emerging field, frequently searched in cheminformatics platforms.